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Compound of Interest

Compound Name: ACT-389949

Cat. No.: B3046552

Absence of specific disposal protocols for the novel research compound ACT-389949
necessitates a cautious approach, adhering to established best practices for chemical waste
management. This guidance provides essential safety and logistical information to ensure the
safe disposal of ACT-389949 in a laboratory setting.

As a first-in-class, potent, and selective agonist of the formyl peptide receptor type 2
(FPR2)/Lipoxin A4 receptor (ALX), ACT-389949 is designated for research use only.[1][2][3]
Currently, a specific Safety Data Sheet (SDS) detailing explicit disposal procedures for ACT-
389949 is not publicly available. Therefore, it must be treated as a potentially hazardous
substance, and its disposal must comply with all applicable federal, state, and local
environmental control regulations.[4]

Key Compound Information

Characteristic Information Source

Compound Name ACT-389949 [1112][3]

Primary Use Research Use Only [1]

] ] Potent and selective agonist of

Mechanism of Action [21[31[5]
FPR2/ALX
Not fully validated for medical

Reported Status o [1]
applications

Supplier Information MedChemExpress, APEXBIO [1][3]
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General Chemical Waste Disposal Protocol

In the absence of specific manufacturer guidelines, the following general protocol for the
disposal of research compounds like ACT-389949 should be followed. This protocol is based
on standard laboratory safety practices and regulations concerning pharmaceutical and
chemical waste.

1. Waste ldentification and Segregation:
e Do not dispose of ACT-389949 down the drain or in regular trash.[6][7]

e Segregate ACT-389949 waste from other waste streams. This includes separating it from
biohazardous waste, sharps, and non-hazardous waste.[8]

¢ Any materials contaminated with ACT-389949, such as personal protective equipment
(gloves, lab coats), vials, and absorbent materials used for spills, should be considered
hazardous waste.

2. Waste Containment and Labeling:
o Use a designated, leak-proof, and chemically resistant waste container.

o Clearly label the waste container with "Hazardous Waste" and the chemical name "ACT-
389949."

* Include the date of waste accumulation and any other information required by your
institution's Environmental Health and Safety (EHS) department.

3. Consultation and Collection:

» Contact your institution's EHS department for guidance on the specific disposal requirements
for this type of research compound.

» Arrange for a scheduled pickup of the hazardous waste by a certified waste management
vendor.

4. Personal Protective Equipment (PPE):
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o Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when
handling ACT-389949 and its waste.[4]

Experimental Workflow for Disposal
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Preparation

Start: Handling ACT-389949 Waste

'
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Identify ACT-389949 Waste
(Pure compound, contaminated items)

'

Segregate from other waste streams
(Biohazardous, Sharps, Regular Trash)

Containment & Labeling

Place in a designated,
leak-proof hazardous waste container

'

Label Container:
'Hazardous Waste - ACT-389949"
+ Accumulation Date

Disgosal

Contact Institutional EHS
for specific guidance

'

Arrange for waste pickup
by a certified vendor

'

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ACT-389949.
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Spill Management

In the event of a spill, the following steps should be taken:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Use a Spill Kit: Use appropriate absorbent materials to contain and clean up the spill.
o Decontaminate: Clean the spill area with a suitable decontaminating agent.

» Dispose of Cleanup Materials as Hazardous Waste: All materials used for cleanup should be
placed in the designated hazardous waste container for ACT-389949.

By adhering to these general but crucial safety and disposal procedures, researchers can
handle ACT-389949 responsibly, ensuring the safety of laboratory personnel and minimizing
environmental impact. Always prioritize consulting with your institution's EHS department for
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prudent Disposal of ACT-389949: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3046552#act-389949-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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